Cas no 436088-40-3 (5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid)

• Product Name: 5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid
• CAS No: 436088-40-3
• MF: C₁₁H₁₄F₃N₃O₂
• MW: 277.2429728508
• MDL: MFCD03044655
• CID: 327088
• PubChem ID: 3145959
• Update Time: 2025-08-05

5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 4,5,6,7-tetrahydro-5-(1-methylethyl)-7-(trifluoromethyl)-
• 5-ISOPROPYL-7-TRIFLUOROMETHYL-4,5,6,7-TETRAHYDRO-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 4,5,6,7-tetrahydro-5-(1-methylethyl)-7-(trifluorom...
• 5-(methylethyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]1,3-diazaperhyd roine-2-carboxylic acid
• AC1NY6GT
• CTK1D5351
• HMS2696L10
• MolPort-001-989-281
• SBB012191
• ST073673
• 5-propan-2-yl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• SR-01000362264
• 5-ISOPROPYL-7-TRIFLUOROMETHYL-4,5,6,7-TETRAHYDRO-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
• SR-01000362264-1
• BAS 03183429
• 5-Isopropyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• SMR000274793
• CHEMBL1595615
• MLS000714814
• DTXSID70420918
• AKOS016346815
• CS-0367205
• AKOS000300076
• 436088-40-3
• 5-isopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid

• MDL： MFCD03044655
• Inchi： 1S/C11H14F3N3O2/c1-5(2)6-3-8(11(12,13)14)17-9(15-6)4-7(16-17)10(18)19/h4-6,8,15H,3H2,1-2H3,(H,18,19)
• InChI Key： DYFYZGAIKLZWSA-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(C)C)NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 277.10392
• Monoisotopic Mass: 277.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15

5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid

5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 436088-40-3, known as 5-isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic structures combining pyrazole and pyrimidine rings. The presence of trifluoromethyl and isopropyl substituents adds unique electronic and steric properties to the molecule, making it a subject of interest for researchers.

Recent studies have highlighted the importance of pyrazolopyrimidines in drug discovery due to their ability to interact with various biological targets. The trifluoromethyl group in this compound contributes to its lipophilicity and stability, while the isopropyl group enhances its solubility and bioavailability. These properties make it a promising candidate for the development of novel therapeutic agents.

The synthesis of 5-isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has further accelerated the process, making it more efficient and scalable for industrial applications.

In terms of biological activity, this compound has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are critical in cell signaling processes. This makes it a valuable tool in the study of diseases such as cancer and inflammatory disorders.

The tetrahydro-pyrazolo[1,5-a]pyrimidine core structure is also known for its ability to form hydrogen bonds with biomolecules, enhancing its binding affinity to target proteins. This property has been exploited in the design of new generations of small-molecule inhibitors, which are essential in modern drug development.

From an environmental perspective, the synthesis and application of this compound adhere to green chemistry principles. The use of eco-friendly solvents and catalysts in its production minimizes waste generation and reduces the overall carbon footprint. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, 5-isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid represents a cutting-edge advancement in heterocyclic chemistry. Its unique structural features and biological properties position it as a key player in future research and development endeavors across multiple disciplines.